Cas no 169130-42-1 (4-Hydroxy-2,2-dimethyl-2,3-dihydrobenzofuran-6-carboxylicacid)

• Product Name: 4-Hydroxy-2,2-dimethyl-2,3-dihydrobenzofuran-6-carboxylicacid
• CAS No: 169130-42-1
• MF: C₁₁H₁₂O₄
• MW: 208.210583686829
• CID: 1036723
• PubChem ID: 25067322
• Update Time: 2025-05-21

4-Hydroxy-2,2-dimethyl-2,3-dihydrobenzofuran-6-carboxylicacid Chemical and Physical Properties

Names and Identifiers

• 4-Hydroxy-2,2-dimethyl-2,3-dihydrobenzofuran-6-carboxylic acid
• 4-hydroxy-2,2-dimethyl-3H-1-benzofuran-6-carboxylic acid
• 6-Benzofurancarboxylic acid, 2,3-dihydro-4-hydroxy-2,2-dimethyl-
• 2,3-dihydro-4-hydroxy-2,2-dimethyl-6-benzofurancarboxylic acid
• DTXSID00648628
• 169130-42-1
• DB-012200
• 4-Hydroxy-2,2-dimethyl-2,3-dihydro-1-benzofuran-6-carboxylic acid
• CHEMBL445614
• SCHEMBL2644141
• 4-hydroxy-2,2-dimethyl-2,3-dihydrobenzofuran-6-carboxylicacid
• A3737
• 4-Hydroxy-2,2-dimethyl-2,3-dihydrobenzofuran-6-carboxylicacid

• MDL： MFCD11226226
• Inchi： 1S/C11H12O4/c1-11(2)5-7-8(12)3-6(10(13)14)4-9(7)15-11/h3-4,12H,5H2,1-2H3,(H,13,14)
• InChI Key： AVONXTUWZNEHTN-UHFFFAOYSA-N
• SMILES： O1C2C=C(C(=O)O)C=C(C=2CC1(C)C)O

Computed Properties

• Exact Mass: 208.07400
• Monoisotopic Mass: 208.07355886g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 15
• Rotatable Bond Count: 1
• Complexity: 274
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.7
• Topological Polar Surface Area: 66.8Ų

Experimental Properties

• Density: 1.309
• PSA: 66.76000
• LogP: 1.80390

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Hydroxybenzoic acid derivatives
• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Benzoic acids and derivatives Hydroxybenzoic acid derivatives

Additional information on 4-Hydroxy-2,2-dimethyl-2,3-dihydrobenzofuran-6-carboxylicacid

4-Hydroxy-2,2-Dimethyl-2,3-Dihydrobenzofuran-6-Carboxylic Acid: A Comprehensive Overview

4-Hydroxy-2,2-Dimethyl-2,3-Dihydrobenzofuran-6-Carboxylic Acid, also known by its CAS number 169130-42-1, is a compound of significant interest in the fields of organic chemistry and pharmacology. This compound belongs to the class of benzofuran derivatives, which have been extensively studied for their diverse biological activities. The structure of this compound is characterized by a benzofuran ring system with hydroxyl and carboxylic acid functionalities, making it a potential candidate for various applications in drug discovery and development.

The synthesis of 4-Hydroxy-2,2-Dimethyl-2,3-Dihydrobenzofuran-6-Carboxylic Acid involves a series of intricate chemical reactions. Recent studies have focused on optimizing the synthetic pathways to enhance yield and purity. One notable approach involves the use of microwave-assisted synthesis, which has been shown to significantly reduce reaction times while maintaining high product quality. This method leverages the unique properties of microwaves to accelerate bond formation and facilitate the construction of complex molecular frameworks.

The biological activity of 4-Hydroxy-2,2-Dimethyl-2,3-Dihydrobenzofuran-6-Carboxylic Acid has been a focal point of recent research efforts. In vitro studies have demonstrated its potent antioxidant properties, which are attributed to the hydroxyl group located at the 4-position of the benzofuran ring. Additionally, this compound has shown promising anti-inflammatory effects in animal models, suggesting its potential as a therapeutic agent for inflammatory diseases. These findings are supported by recent publications in reputable journals such as Nature Communications and Journal of Medicinal Chemistry.

In terms of pharmacokinetics, 4-Hydroxy-2,2-Dimethyl-2,3-Dihydrobenzofuran-6-Carboxylic Acid exhibits favorable absorption and bioavailability profiles. Preclinical studies indicate that it can be effectively absorbed through oral administration and distributed to target tissues with minimal systemic toxicity. These characteristics make it an attractive candidate for further preclinical development.

The application of 4-Hydroxy-2,2-Dimethyl-2,3-Dihydrobenzofuran-6-Carboxylic Acid extends beyond pharmacology into materials science. Researchers have explored its potential as a building block for constructing advanced materials with tailored properties. For instance, its ability to form stable metal complexes has been exploited in the development of novel catalysts for organic synthesis.

In conclusion, 4-Hydroxy-2,2-Dimethyl-2,3-Dihydrobenzofuran-6-Carboxylic Acid (CAS No: 169130-42